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Compound of Interest

Compound Name: Flufenoxuron

Cat. No.: B033157 Get Quote

For: Researchers, Scientists, and Drug Development Professionals Subject: Flufenoxuron
(CAS No. 101463-69-8)

Chemical Profile and Mode of Action
Flufenoxuron is a broad-spectrum insecticide and acaricide belonging to the benzoylurea

chemical class.[1][2] It is recognized as an insect growth regulator, primarily effective against

the immature stages of various pests.[3][4]

IUPAC Name: 1-[4-(2-chloro-α,α,α-trifluoro-p-tolyloxy)-2-fluorophenyl]-3-(2,6-

difluorobenzoyl)urea[5]

Chemical Formula: C₂₁H₁₁ClF₆N₂O₃

Formulations: Commonly available as Emulsifiable Concentrates (EC), dispersible powders,

and suspension concentrates.

1.1 Mechanism of Action

Flufenoxuron acts as a chitin biosynthesis inhibitor with contact and stomach action. It

specifically targets and inhibits the enzyme Chitin Synthase 1 (CHS1). Chitin is a crucial

component of an insect's exoskeleton. By inhibiting its synthesis, Flufenoxuron disrupts the

molting process. Larvae exposed to the compound are unable to properly molt and
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subsequently die either during the molt or in the following instar. Furthermore, adult insects that

are treated may lay non-viable eggs, preventing the emergence of a new generation.
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Caption: Flufenoxuron's inhibition of the Chitin Synthase 1 (CHS1) enzyme pathway.

Application in Cotton Crops
Flufenoxuron is utilized in cotton farming to control a range of damaging pests, particularly

lepidopteran species and mites. Effective application is crucial for protecting yield and fiber

quality.

2.1 Target Pests in Cotton

Pest Category Species

Mites Cotton Spider Mite (Tetranychus spp.)

Bollworms
Cotton Bollworm (Helicoverpa armigera), Pink

Bollworm (Pectinophora gossypiella)

Other Pests Cabbage Caterpillar, Bean Pod Borer

Data sourced from:

2.2 Application Rate and Timing
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Formulation Dosage Application Method Notes

50g/L Dispersible

Liquid
30-50 mL per 667m²

Foliar Spray (mixed

with 30-45 L of water)

Apply when pest

populations reach

economic thresholds.

Ensure thorough

coverage of the plant

canopy.

100g/L EC 25-200 g/ha Foliar Spray

Dosage varies

depending on pest

pressure and stage of

crop growth.

EC: Emulsifiable

Concentrate

Application in Fruit Crops
In fruit production, including pome fruits (apples, pears) and citrus, Flufenoxuron is an

effective tool for managing mites and other pests that can impact fruit quality and tree health.

3.1 Target Pests in Fruit Crops

Crop Target Pests

Apples
Apple Spider Mite, Apple Leaf Roller Moths,

Fruit Tree Loopers

Pears Pear Psyllids

Citrus
Citrus Spider Mites, Citrus Psyllids, Citrus Leaf

Miners

Vines/Grapes
Phytophagous Mites (Panonychus spp.,

Tetranychus spp.)

Data sourced from:

3.2 Application Rate and Timing
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Formulation Dosage Application Method Notes

50g/L Dispersible

Liquid

1000-1500 times

dilution (e.g., 67-100

mL per 100 L of water)

Foliar Spray

Apply post-bloom

when mite populations

begin to increase. For

leaf miners and

rollers, apply at the

early larval stage.

100g/L EC 25-200 g/ha Foliar Spray

The specific rate

depends on the target

pest and the density

of the orchard canopy.

EC: Emulsifiable

Concentrate

Experimental Protocols
4.1 Protocol: Field Efficacy Trial

This protocol outlines a standard methodology for evaluating the field efficacy of Flufenoxuron
against target pests in cotton or fruit crops. The design is based on common practices

described in entomological research.

Objective: To determine the percentage reduction of a target pest population following the

application of Flufenoxuron compared to an untreated control.

Methodology:

Experimental Design:

Use a Randomized Complete Block Design (RCBD) with a minimum of three replications.

Each plot should be of a defined size (e.g., 6m x 5m) with appropriate buffer zones to

prevent spray drift.

Treatments:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b033157?utm_src=pdf-body
https://www.benchchem.com/product/b033157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treatment 1: Flufenoxuron at the recommended dose (e.g., 50 g a.i./ha).

Treatment 2 (Optional): A standard insecticide for comparison.

Treatment 3: Untreated Control (sprayed with water only).

Application:

Conduct a pre-treatment pest count one day before application.

Apply treatments using a calibrated knapsack sprayer to ensure uniform coverage.

Spray during periods of low wind to minimize drift.

Data Collection:

Count the number of live pests (e.g., larvae, mites) per a set number of leaves or plants

(e.g., 3 leaves per plant, 10 plants per plot) at specified intervals post-treatment (e.g., 3, 7,

and 10 days after application).

Data Analysis:

Calculate the mean pest population for each treatment at each interval.

Determine the percentage of pest reduction over the control using a standard formula

(e.g., Henderson-Tilton's formula).

Perform Analysis of Variance (ANOVA) on the collected data to determine statistical

significance between treatments.
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Workflow: Field Efficacy Trial
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Caption: A generalized workflow for conducting a field efficacy trial of an insecticide.

4.2 Protocol: Residue Analysis in Plant Tissues

This protocol describes a method for the determination of Flufenoxuron residues in crops like

fruits and vegetables using the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, Safe)

sample preparation method followed by LC-MS/MS analysis.
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Objective: To quantify the concentration (mg/kg) of Flufenoxuron in a given crop sample.

Methodology:

Sample Homogenization:

Weigh a representative portion of the sample (e.g., 10-15 g of fruit or vegetable tissue) into

a centrifuge tube.

Extraction:

Add an appropriate volume of acetonitrile and an extraction salt packet (containing

magnesium sulfate, sodium chloride, etc.).

Shake vigorously for 1 minute to ensure thorough mixing and extraction of the analyte into

the organic phase.

Centrifuge the sample (e.g., at 3000 xg for 1-2 minutes) to separate the layers.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the supernatant (the acetonitrile layer) and transfer it to a d-SPE

cleanup tube containing primary secondary amine (PSA) sorbent and magnesium sulfate.

PSA removes interfering matrix components like organic acids and sugars.

Vortex for 1 minute and centrifuge again to pellet the sorbent and any remaining solids.

Analysis by LC-MS/MS:

Take the final cleaned extract, filter it through a membrane filter (e.g., 0.22 µm), and

transfer it to an autosampler vial.

Inject the sample into a High-Performance Liquid Chromatography system coupled with a

Tandem Mass Spectrometer (LC-MS/MS).

Quantify the Flufenoxuron concentration by comparing the peak area to a calibration

curve generated from certified reference standards.
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Workflow: Residue Analysis (QuEChERS & LC-MS/MS)

1. Sample Homogenization
(10-15g)

2. Extraction
(Acetonitrile + Salts)

3. Centrifugation

4. d-SPE Cleanup
(Supernatant + PSA)

5. Centrifugation

6. Analysis
(Filter & Inject into LC-MS/MS)

Click to download full resolution via product page

Caption: Workflow for Flufenoxuron residue analysis using the QuEChERS method.

Resistance Management
The repeated use of insecticides with the same mode of action can lead to the development of

resistant pest populations. Flufenoxuron belongs to the IRAC Mode of Action Group 15. A

robust resistance management strategy is essential to maintain its long-term efficacy.
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Key Strategies:

Rotation: Avoid sequential applications of Flufenoxuron or other Group 15 insecticides.

Rotate with products from different IRAC groups that have different modes of action.

Integrated Pest Management (IPM): Incorporate Flufenoxuron into a broader IPM program

that includes biological controls, cultural practices, and regular monitoring of pest

populations to ensure that applications are only made when necessary.

Adherence to Label Rates: Always use Flufenoxuron at the full recommended label rates.

Using lower rates can allow less susceptible individuals to survive and contribute to building

resistance in the population.

Mixtures: While tank-mixes can be used for a broader pest spectrum, they should be used

cautiously as a resistance management tool. Alternating single-active-ingredient products is

often the preferred strategy.
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Logical Relationship: Insecticide Rotation Strategy
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Caption: Conceptual diagram of rotating insecticide modes of action to manage resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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